N-benzyl-4-chloro-N-ethylbenzamide

• IUPAC Name: N-benzyl-4-chloro-N-ethylbenzamide
• InChI: InChI=1S/C16H16ClNO/c1-2-18(12-13-6-4-3-5-7-13)16(19)14-8-10-15(17)11-9-14/h3-11H,2,12H2,1H3
• InChI Key: ILKCZOYNXKDZAD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H16ClNO
• Molecular Weight: 273.75 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined by its molecular formula. The molecular formula of “N-benzyl-4-chloro-N-ethylbenzamide” can be inferred from its name, but specific details about its structure are not available in the searched resources.

Scientific Research Applications

Gastroprokinetic Activity

N-benzyl-4-chloro-N-ethylbenzamide and related compounds have been explored for their potential gastroprokinetic activity. Studies have demonstrated that certain benzamides with modifications in their structure exhibit potent gastric emptying activity. The direction of the N-benzyl group appears to significantly influence this activity, indicating potential applications in gastroprokinetic therapy (Morie et al., 1995).

CCR5 Antagonism

Research into this compound derivatives has led to the synthesis of novel compounds acting as CCR5 antagonists. These compounds are of interest in the context of HIV/AIDS, as CCR5 is a critical co-receptor for HIV entry into cells. The development of such antagonists can be a significant step in HIV therapy (Bi, 2015).

Platinum-Catalyzed Intermolecular Hydroamination

In the field of organic synthesis, this compound has been involved in studies related to platinum-catalyzed intermolecular hydroamination reactions. These reactions are important for the synthesis of various organic compounds, with potential applications in pharmaceuticals and materials science (Wang and Widenhoefer, 2004).

Metabolic Studies

The metabolic pathways of N-ethylbenzamide and related compounds have been extensively studied. Understanding these metabolic pathways is crucial for predicting the biological fate of these compounds in drug development and toxicology studies. Such insights can aid in designing safer and more effective drugs (Taylor et al., 1995).

Anticancer Properties

Recent research has focused on developing derivatives of this compound with potential anticancer properties. Studies have examined the structure-activity relationships of these derivatives, aiming to optimize their effectiveness against various cancer cell lines. This research is a part of the ongoing effort to discover new therapeutic agents for cancer treatment (Tang et al., 2017).

Safety and Hazards

The safety data and hazards associated with “N-benzyl-4-chloro-N-ethylbenzamide” are not specified in the searched resources. It’s important to handle all chemical compounds with appropriate safety measures.